Cas no 2171231-49-3 ((3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171231-49-3
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6587637
• PubChem ID: 165520323
• Update Time: 2025-07-21

(3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1287699
• 2171231-49-3
• (3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H23N3O4/c1-2-26-12-21(24-14-26)20(11-22(27)28)25-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,12,14,19-20H,2,11,13H2,1H3,(H,25,29)(H,27,28)/t20-/m0/s1
• InChI Key： BXZUBGYPWHSRLG-FQEVSTJZSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1=CN(C=N1)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Additional information on (3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171231-49-3)

(3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171231-49-3, represents a convergence of advanced synthetic methodologies and pharmacological exploration. Its molecular structure incorporates several key functional groups, including an ethyl-imidazole moiety and a fluorenylmethoxycarbonyl group, which contribute to its complex reactivity and biological interactions.

The synthesis of such intricate molecules often involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and enantiomeric purity. The presence of the (3S) configuration indicates a specific stereochemical arrangement, which is crucial for many biological applications, particularly in drug development. The stereochemistry of a compound can significantly influence its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), as well as its overall efficacy and safety profile.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the potential of heterocyclic compounds. The 1-ethyl-1H-imidazol-4-yl group in this molecule is a common feature in many bioactive scaffolds, known for its ability to interact with various biological targets. Imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this moiety into the molecular framework of (3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid suggests that it may exhibit similar or even enhanced biological activities.

The other notable feature of this compound is the presence of the (9H-fluoren-9-yl)methoxycarbonyl group. This protective group is often employed in peptide chemistry to shield amino groups during synthetic procedures. However, it also serves as a valuable handle for further functionalization, allowing for the exploration of diverse derivatives with tailored properties. The fluorene moiety itself is known for its photophysical properties, which may be relevant in applications involving fluorescence-based detection or imaging techniques.

The potential biological activity of (3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has not yet been fully elucidated, but preliminary studies suggest that it may possess therapeutic potential in several areas. For instance, the combination of an imidazole ring with an amino acid backbone has been explored in the development of protease inhibitors, which are critical in treating various diseases such as HIV/AIDS and cancer. The specific stereochemistry and functional groups present in this compound may confer unique interactions with target enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with remarkable accuracy. Molecular docking studies have been instrumental in identifying lead compounds for drug development. In the context of (3S)-3-(1-ethyl-1H-imidazol-4-yl)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoic acid, computational modeling could provide valuable insights into its potential interactions with proteins or nucleic acids. Such simulations can help guide experimental efforts by highlighting key residues involved in binding and suggesting modifications to enhance activity.

The role of chiral auxiliaries and catalysts in asymmetric synthesis has revolutionized the production of enantiomerically pure compounds like this one. The synthesis of optically active molecules is essential for many pharmaceutical applications, where the wrong enantiomer may exhibit undesirable side effects or lack efficacy altogether. The use of chiral ligands or enzymes has enabled more efficient and selective routes to complex stereocenters, making it possible to produce highly pure samples of (3S)-3-(1ethyl-H-imidazol4 -yI)-3 -({(9H-fluorenylmethoxycarbonyI}amino)propanoic acid.

In conclusion, (CAS No.21712314953) represents a promising candidate for further pharmacological investigation due to its unique structural features and potential biological activities. Its synthesis highlights the sophistication of modern organic chemistry techniques, while its functional groups offer opportunities for diverse applications. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one are likely to play an increasingly important role in drug discovery and development.